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Compound of Interest

Compound Name: Fpmint

Cat. No.: B15611113 Get Quote

Essential Safety and Handling Guide for Fpmint
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling specialized chemical compounds. This guide

provides essential, immediate safety and logistical information for the handling and disposal of

Fpmint (CAS No. 924866-33-1), a potent and selective inhibitor of Equilibrative Nucleoside

Transporter 2 (ENT2).

Key Safety and Physical Information
Fpmint is a white to off-white solid powder. While a comprehensive Safety Data Sheet (SDS)

with specific quantitative exposure limits for Fpmint is not publicly available, safety protocols

can be established based on its structural components, including a piperazine derivative, and

general principles for handling potent research-grade chemicals.
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Parameter Information Source

Chemical Name

4-((4-(2-fluorophenyl)piperazin-

1-yl)methyl)-6-imino-N-

(naphthalen-2-yl)-1,3,5-triazin-

2-amine

CAS Number 924866-33-1 [1]

Molecular Formula C₂₄H₂₄FN₇

Molecular Weight 429.49 g/mol

Appearance Solid powder

Primary Hazards

Based on related piperazine

compounds: Harmful if

swallowed, causes skin

irritation, and may cause

serious eye damage. May

cause respiratory irritation.

[2][3]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container.

Recommended storage at 2-

8°C.

[4]

Personal Protective Equipment (PPE)
A systematic approach to personal safety is crucial when working with Fpmint. The following

PPE is mandatory to minimize exposure and ensure user safety.

1. Eye and Face Protection:

Requirement: Chemical safety goggles and a face shield are mandatory to protect against

splashes and fine particulates.[5]

Specification: Safety glasses must conform to EN166 (EU) or OSHA 29 CFR 1910.133 (US)

standards.
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2. Hand Protection:

Requirement: Chemical-resistant gloves are required.

Specification: While specific glove breakthrough times for Fpmint are not available, for

related aromatic amines, butyl rubber and viton gloves are recommended. Nitrile gloves may

offer limited protection for short-term use. Always inspect gloves for degradation or

perforation before use.

3. Protective Clothing:

Requirement: A buttoned lab coat, long pants, and closed-toe shoes are required. For tasks

with a higher risk of exposure, such as handling larger quantities or potential for spills, a

chemical-resistant apron or coveralls should be worn.[5]

4. Respiratory Protection:

Requirement: All work with solid Fpmint must be conducted in a designated area, such as a

certified chemical fume hood or a glove box, to minimize inhalation exposure.[5] If these are

not available, a NIOSH-approved respirator with an appropriate particulate filter should be

used.

Operational Plan: Safe Handling and Disposal
A structured workflow is essential for the safe handling and disposal of Fpmint. The following

diagrams outline the necessary steps from preparation to post-handling procedures.
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Figure 1: Workflow for Safe Handling of Fpmint

I. Preparation

II. Handling and Experimentation

III. Post-Handling
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Prepare Stock Solution
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Wash Hands Thoroughly
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Experimental Protocol: Preparation of Fpmint Stock
Solution
The following is a standard protocol for preparing a stock solution of Fpmint for use in cell-

based assays.

Materials:

Fpmint powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Preparation: Perform all steps in a certified chemical fume hood. Ensure all materials are

sterile.

Weighing: Carefully weigh the desired amount of Fpmint powder into a sterile

microcentrifuge tube using a calibrated analytical balance.

Dissolving: Add the appropriate volume of DMSO to the microcentrifuge tube to achieve the

desired stock solution concentration. Fpmint is soluble in DMSO at 2 mg/mL.

Mixing: Tightly cap the tube and vortex thoroughly until the Fpmint is completely dissolved.

Storage: Store the stock solution at -20°C for long-term storage or 2-8°C for short-term use.

Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Working Solution: When ready to use, thaw an aliquot of the stock solution and dilute it to the

final working concentration in the appropriate cell culture medium.
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Disposal Plan
Proper disposal of Fpmint and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Figure 2: Fpmint Waste Disposal Workflow

I. Waste Collection and Segregation

II. Containerization

III. Final Disposal

Solid Waste
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(Contaminated needles, pipette tips)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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